Cas no 67539-61-1 (Ar,ar,ar-Trinitrobenzenetriamine)

• Product Name: Ar,ar,ar-Trinitrobenzenetriamine
• CAS No: 67539-61-1
• MF: C₆H₆N₆O₆
• MW: 258.148439884186
• CID: 966226
• Update Time: 2023-08-02

Ar,ar,ar-Trinitrobenzenetriamine Chemical and Physical Properties

Names and Identifiers

• ar,ar,ar-trinitrobenzenetriamine
• 4,5,6-trinitrobenzene-1,2,3-triamine
• triaminotrinitrobenzene
• MKWKGRNINWTHMC-UHFFFAOYSA-N
• Ar,ar,ar-Trinitrobenzenetriamine

• Inchi： 1S/C6H6N6O6/c7-1-2(8)4(10(13)14)6(12(17)18)5(3(1)9)11(15)16/h7-9H2
• InChI Key： MKWKGRNINWTHMC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=C(C(=C(C=1[N+](=O)[O-])N)N)N)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 258.034882
• Monoisotopic Mass: 258.034882
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 216